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Compound of Interest

Compound Name: BRD-7880

Cat. No.: B10754785

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential information and procedural steps for
the safe disposal of BRD-7880, a potent and highly specific inhibitor of aurora kinases B and C.
Due to the absence of a specific Safety Data Sheet (SDS) for BRD-7880, the following
procedures are based on general best practices for the disposal of hazardous laboratory
chemicals. It is crucial to consult with your institution's Environmental Health and Safety (EHS)

department for specific local regulations.

Chemical and Physical Properties of BRD-7880

A clear understanding of the chemical and physical properties of BRD-7880 is the first step in
safe handling and disposal. The following table summarizes the available data for this
compound.
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Property Value

1-[(2R,3S)-2-[[1,3-benzodioxol-5-
ylmethyl(methyl)amino]methyl]-5-[(2S)-1-

Chemical Name hydroxypropan-2-yl]-3-methyl-6-o0xo0-3,4-
dihydro-2H-1,5-benzoxazocin-8-yl]-3-(4-
methoxyphenyl)urea

CAS Number 1456542-69-0

Molecular Formula C32H38N407

Molecular Weight 590.68 g/mol

Appearance Solid in various forms, Pale grey color

Purity >98%

Powder: -20°C for 3 years, 4°C for 2 years. In

Storage
solvent: -80°C for 6 months, -20°C for 1 month

Experimental Protocol: Best Practices for Disposal

The following step-by-step protocol outlines the recommended procedure for the disposal of
BRD-7880 waste. This protocol is derived from general guidelines for handling potent research
chemicals and hazardous waste.

Objective: To safely collect, store, and dispose of BRD-7880 waste in compliance with
laboratory safety standards.

Materials:

Appropriate Personal Protective Equipment (PPE): safety goggles, chemical-resistant
gloves, lab coat.

Designated, leak-proof, and clearly labeled hazardous waste container.

Inert absorbent material (e.g., sand, vermiculite).

Waste disposal tags or labels as required by your institution.
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Procedure:

o Waste Segregation: All materials contaminated with BRD-7880, including unused compound,
solutions, contaminated labware (e.g., pipette tips, vials), and spill cleanup materials, must
be segregated from non-hazardous waste streams. Do not mix with other types of chemical
waste unless explicitly permitted by your EHS department.

e Containerization:

o Place all solid waste contaminated with BRD-7880 into a designated, robust, and sealable
hazardous waste container.

o For liquid waste, use a compatible, leak-proof container. If the solvent is flammable, an
appropriate container for flammable liquids must be used.

o Labeling: Clearly label the hazardous waste container with "Hazardous Waste," the full
chemical name "BRD-7880," and any other information required by your institution's EHS
department.

e Spill Management:
o In case of a spill, immediately alert personnel in the area.
o Wearing appropriate PPE, contain the spill using an inert absorbent material.

o Carefully collect the contaminated absorbent material and place it in the designated
hazardous waste container.

o Clean the spill area as recommended for the solvent used, and dispose of all cleaning
materials as hazardous waste.

o Storage: Store the sealed hazardous waste container in a designated, well-ventilated, and
secure area away from incompatible materials, pending pickup by your institution's waste
management service.

o Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS-
approved waste management vendor. The primary and required method of disposal for such
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compounds is typically incineration by an approved facility. Under no circumstances should
BRD-7880 or its contaminated materials be disposed of in the regular trash or down the
drain.

Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of BRD-7880 waste.
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 To cite this document: BenchChem. [Essential Guide to the Proper Disposal of BRD-7880].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10754785#brd-7880-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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